Cas no 2602564-65-6 (4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one)

• Product Name: 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one
• CAS No: 2602564-65-6
• MF: C₉H₉Cl₂NO
• MW: 218.08
• MDL: MFCD02260521
• CID: 5088563
• Update Time: 2025-06-13

4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one

• MDL： MFCD02260521
• Inchi： 1S/C9H9Cl2NO/c10-3-1-2-9(13)7-4-8(11)6-12-5-7/h4-6H,1-3H2
• InChI Key： OYYUXYOZOBEXJL-UHFFFAOYSA-N
• SMILES： C1C(Cl)=CN=CC=1C(=O)CCCCl

Additional information on 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one

Research Brief on 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one (CAS: 2602564-65-6): Recent Advances and Applications

4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one (CAS: 2602564-65-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chlorinated pyridine and butanone structure, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel kinase inhibitors. The research demonstrated that 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one serves as a critical building block for the development of small-molecule therapeutics aimed at modulating protein kinase activity. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring its efficiency and scalability for industrial applications.

In addition to its synthetic advantages, recent investigations have explored the compound's pharmacological properties. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one exhibit promising activity against multidrug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, identified a 2.5-fold increase in antibacterial efficacy when compared to conventional antibiotics, suggesting its potential as a lead compound for next-generation antimicrobial agents.

Further advancements in analytical techniques have also facilitated a deeper understanding of the compound's molecular interactions. A 2024 paper in Analytical Chemistry utilized high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's stability under various physiological conditions. The findings indicated that 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one maintains structural integrity in acidic environments, a property that enhances its suitability for oral drug formulations.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research efforts, including computational modeling and structure-activity relationship (SAR) studies, aim to address these limitations. Industry collaborations, such as those between Pfizer and academic institutions, are actively exploring modified analogs of 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one to improve its therapeutic index.

In conclusion, 4-Chloro-1-(5-chloro-pyridin-3-yl)-butan-1-one (CAS: 2602564-65-6) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies highlighting its potential in addressing unmet medical needs. Continued research and development efforts are expected to further unlock its capabilities, paving the way for innovative therapeutic solutions.